Cas no 220580-60-9 (5-Phenethyloxazole)

• Product Name: 5-Phenethyloxazole
• CAS No: 220580-60-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1094401
• PubChem ID: 10725885
• Update Time: 2025-04-20

5-Phenethyloxazole Chemical and Physical Properties

Names and Identifiers

• 5-Phenethyloxazole
• 5-(2-phenylethyl)-1,3-oxazole
• 220580-60-9
• A911218

• Inchi： 1S/C11H11NO/c1-2-4-10(5-3-1)6-7-11-8-12-9-13-11/h1-5,8-9H,6-7H2
• InChI Key： BNICFTDMWPSPNR-UHFFFAOYSA-N
• SMILES： O1C=NC=C1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

5-Phenethyloxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives